Cas no 321970-61-0 (1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid
• CAS No: 321970-61-0
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• MDL: MFCD00726432
• CID: 1449907
• PubChem ID: 2769965
• Update Time: 2025-06-13

1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Nitrophenyl)sulfonyl]-4-piperidinecarboxylic acid
• 1-(3-NITRO-BENZENESULFONYL)-PIPERIDINE-4-CARBOXYLIC ACID
• 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid
• VS-09025
• BBL028899
• 1-(3-nitrophenylsulfonyl)piperidine-4-carboxylic acid
• DTXSID701204127
• 1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylicacid
• 1-((3-nitrophenyl)sulfonyl)piperidine-4-carboxylic acid
• 1-[(3-nitrobenzene)sulfonyl]piperidine-4-carboxylic acid
• MFCD00726432
• 1-(3-nitro-benzenesulfonyl)piperidine-4-carboxylic acid
• F0306-0045
• 1-[(3-nitrophenyl)sulfonyl]piperidine-4-carboxylic acid
• AB00684137-01
• EN300-07156
• STK312701
• Z45524828
• 321970-61-0
• AKOS000267391
• 1-(3-nitrophenyl)sulfonylpiperidine-4-carboxylic acid

• MDL： MFCD00726432
• Inchi： 1S/C12H14N2O6S/c15-12(16)9-4-6-13(7-5-9)21(19,20)11-3-1-2-10(8-11)14(17)18/h1-3,8-9H,4-7H2,(H,15,16)
• InChI Key： LEZIFGBWZUCLNI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.05725734g/mol
• Monoisotopic Mass: 314.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 129Ų

Additional information on 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-(3-Nitrobenzenesulfonyl)piperidine-4-carboxylic Acid (CAS No. 321970-61-0)

1-(3-Nitrobenzenesulfonyl)piperidine-4-carboxylic acid (CAS No. 321970-61-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its nitrobenzenesulfonyl and piperidine-4-carboxylic acid moieties, is widely utilized in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid is driven by its potential applications in medicinal chemistry. Researchers are increasingly exploring its role in designing novel therapeutics for conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. The compound's nitro group and sulfonyl functionality contribute to its reactivity, enabling diverse chemical transformations that are critical for optimizing drug candidates.

In recent years, the demand for high-purity intermediates like CAS 321970-61-0 has surged, particularly in the context of AI-driven drug discovery and high-throughput screening. Pharmaceutical companies and academic labs are leveraging advanced computational tools to identify promising compounds, and 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid has emerged as a key building block in these efforts. Its compatibility with modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, further enhances its appeal.

From an environmental and sustainability perspective, the synthesis and application of 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid align with the principles of green chemistry. Researchers are investigating eco-friendly methods to produce this compound, minimizing waste and reducing the use of hazardous reagents. This focus on sustainability resonates with the broader trend of green pharmaceuticals, which aims to reduce the environmental footprint of drug manufacturing.

The compound's physicochemical properties, including its solubility, stability, and reactivity, are critical factors in its utility. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 321970-61-0, ensuring its quality and consistency for research and industrial applications. These methods are essential for meeting regulatory standards and ensuring the reproducibility of experimental results.

In the context of personalized medicine, 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid holds promise as a versatile scaffold for tailoring drug molecules to individual patient needs. Its modular structure allows for precise modifications, enabling the development of targeted therapies with improved efficacy and reduced side effects. This aligns with the growing emphasis on precision medicine and the need for innovative chemical entities in therapeutic development.

As the scientific community continues to explore the potential of 1-(3-nitrobenzenesulfonyl)piperidine-4-carboxylic acid, its role in advancing drug discovery and chemical biology is expected to expand. Future research may uncover new applications for this compound, further solidifying its importance in the field of medicinal chemistry. For researchers and industry professionals, staying informed about the latest developments related to CAS 321970-61-0 is essential for leveraging its full potential.